Ethyl 2,4,5-trimethylfuran-3-carboxylate
Cat. No. B8698884
M. Wt: 182.22 g/mol
InChI Key: NRNCYKJWCUYOBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04216312
Procedure details
2,4,5-Trimethyl-3-carbethoxyfuran (40 g.) prepared in accordance with Helv. Chim. Acta., v. 15, 1112 (1932), was dissolved in ether (200 ml.) and added to a cooled slurry of lithium aluminum hydride (10 g.) in ether (200 ml.) After stirring a further 16 hours at room temperature a saturated, aqueous solution of sodium sulfate was added followed by the addition of magnesium sulfate (50 g.). The solids were filtered off and the solvents were concentrated to give crude alcohol, 2,4,5-trimethyl-3-hydroxymethyl furan (31 g.). A solution of this alcohol (4.2 g.) in dichloromethan (10 ml.) was added to a cooled slurry of triphenylphosphine hydrobromide (10 g.) in dichloromethane (40 ml.) and then left at room temperature for 15 minutes. Ether was then added and the solids formed were crystallized from a 1:5 parts by volume mixture of methanol and ethylacetate to give pure (2,4,5-trimethyl-3-furyl) methyl triphenylphosphonium bromide (10.2 g.) m.p. 223°-224°.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[O:3][C:4]([CH3:13])=[C:5]([CH3:12])[C:6]=1[C:7](OCC)=[O:8].[H-].[Al+3].[Li+].[H-].[H-].[H-].S([O-])([O-])(=O)=O.[Na+].[Na+].S([O-])([O-])(=O)=O.[Mg+2]>CCOCC>[CH3:1][C:2]1[O:3][C:4]([CH3:13])=[C:5]([CH3:12])[C:6]=1[CH2:7][OH:8] |f:1.2.3.4.5.6,7.8.9,10.11|
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Inputs
Step One
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Name
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Quantity
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40 g
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Type
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reactant
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Smiles
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CC=1OC(=C(C1C(=O)OCC)C)C
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Step Two
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CCOCC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Step Four
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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S(=O)(=O)([O-])[O-].[Mg+2]
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Step Five
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added
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FILTRATION
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Type
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FILTRATION
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Details
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The solids were filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the solvents were concentrated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC=1OC(=C(C1CO)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 31 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
